Cas no 1806573-57-8 (2-Nitro-3-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 2-Nitro-3-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1806573-57-8
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4907982
• Update Time: 2025-05-23

2-Nitro-3-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-3-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C8H5F3N2O4/c9-8(10,11)5-2-1-4(3-6(14)15)12-7(5)13(16)17/h1-2H,3H2,(H,14,15)
• InChI Key： POLGBMJFBVTFQO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)O)=NC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 1.4
• Topological Polar Surface Area: 96

Additional information on 2-Nitro-3-(trifluoromethyl)pyridine-6-acetic acid

2-Nitro-3-(Trifluoromethyl)Pyridine-6-Acetic Acid: A Comprehensive Overview

The compound with CAS No. 1806573-57-8, commonly referred to as 2-Nitro-3-(Trifluoromethyl)Pyridine-6-Acetic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a nitro group at position 2, a trifluoromethyl group at position 3, and an acetic acid moiety at position 6. These structural features endow the compound with distinctive chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of 2-Nitro-3-(Trifluoromethyl)Pyridine-6-Acetic Acid in drug discovery and development. The presence of the nitro group and trifluoromethyl substituent introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. This makes it a promising candidate for use in designing novel pharmaceutical agents, particularly those targeting specific biological pathways or enzymes. Researchers have explored its potential as an inhibitor of certain kinases and proteases, which are critical in disease progression such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 2-Nitro-3-(Trifluoromethyl)Pyridine-6-Acetic Acid has also been investigated for its role in materials science. The trifluoromethyl group contributes to the compound's hydrophobicity and thermal stability, making it suitable for use in advanced materials such as polymers and coatings. Recent advancements in nanotechnology have leveraged this compound's unique properties to develop high-performance materials with enhanced durability and resistance to environmental factors.

The synthesis of 2-Nitro-3-(Trifluoromethyl)Pyridine-6-Acetic Acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the nitration of pyridine derivatives, followed by the introduction of the trifluoromethyl group via electrophilic substitution, and finally the addition of the acetic acid moiety through nucleophilic acylation. These steps are optimized based on extensive research into reaction mechanisms and catalysts, ensuring that the final product meets stringent quality standards.

From an environmental perspective, 2-Nitro-3-(Trifluoromethyl)Pyridine-6-Acetic Acid has been studied for its biodegradability and eco-toxicological effects. Initial findings suggest that while the compound exhibits moderate persistence in certain environmental conditions, its impact on aquatic ecosystems is relatively low compared to other similar compounds. This information is crucial for regulatory agencies assessing its safety for industrial use.

Looking ahead, ongoing research into 2-Nitro-3-(Trifluoromethyl)Pyridine-6-Acetic Acid is focusing on expanding its applications in green chemistry and sustainable manufacturing processes. Scientists are exploring ways to incorporate this compound into bio-based materials and renewable energy technologies, leveraging its unique chemical properties to enhance performance while minimizing environmental impact.

In conclusion, 2-Nitro-3-(Trifluoromethyl)Pyridine-6-Acetic Acid (CAS No. 1806573-57-8) stands out as a versatile compound with immense potential across multiple disciplines. Its distinctive structure, combined with cutting-edge research findings, positions it as a key player in advancing innovation across industries ranging from pharmaceuticals to materials science.